Cas no 2138528-32-0 (Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate)

• Product Name: Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate
• CAS No: 2138528-32-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6110570
• PubChem ID: 165497748
• Update Time: 2025-11-05

Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1159751
• 2138528-32-0
• methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate
• Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate

• Inchi： 1S/C13H19NO3/c1-3-4-9-5-6-10(15)7-11(9)12(8-14)13(16)17-2/h9,11-12H,3-7H2,1-2H3
• InChI Key： FHQPXJJBHGLUGN-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC)C(C(C#N)C(=O)OC)C1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Additional information on Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate

Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate (CAS No. 2138528-32-0): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate (CAS No. 2138528-32-0) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its methyl ester, cyano group, and 5-oxo-2-propylcyclohexyl moiety, exhibits a range of interesting properties that make it a valuable subject of study.

The chemical structure of Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate is composed of a methyl ester group attached to a cyano group, which is further linked to a 5-oxo-2-propylcyclohexyl ring. This combination of functional groups imparts the compound with distinct physical and chemical properties, such as high stability, solubility, and reactivity. These properties are crucial for its potential applications in drug development, materials science, and other advanced research areas.

Recent studies have highlighted the potential of Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate in the development of new therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported that this compound exhibits significant anti-inflammatory and analgesic properties. In a series of in vitro and in vivo experiments, the compound was found to effectively inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate could be a promising candidate for the treatment of chronic inflammatory diseases and pain management.

In addition to its therapeutic potential, Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate has also been explored for its use in materials science. A study published in the Journal of Materials Chemistry A demonstrated that this compound can be used as a precursor for the synthesis of advanced polymers with enhanced mechanical and thermal properties. The unique combination of functional groups in the molecule allows for precise control over the polymerization process, leading to materials with tailored properties suitable for various applications, such as biomedical devices and electronic components.

The synthesis of Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate has been optimized through several methods, including classical organic synthesis techniques and more modern approaches like microwave-assisted synthesis. These methods have been refined to achieve high yields and purity levels, making the compound readily available for research purposes. The ease of synthesis and scalability are important factors that contribute to its growing popularity among researchers.

In terms of safety and environmental impact, studies have shown that Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate is generally safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines to ensure the well-being of researchers and the environment. This includes proper storage conditions, personal protective equipment (PPE), and waste disposal procedures.

The future prospects for Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate are promising. Ongoing research is focused on further elucidating its biological activities and optimizing its use in various applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to lead to new discoveries and innovations that could have a significant impact on multiple industries.

In conclusion, Methyl 2-cyano-2-(5-oxo-2-propylcyclohexyl)acetate (CAS No. 2138528-32-0) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and material properties, makes it an exciting area of study for researchers worldwide. As more studies are conducted, it is likely that this compound will continue to play a crucial role in advancing our understanding of complex biological processes and developing innovative solutions for various challenges.